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Compound of Interest

Compound Name: 1(or 2)-(2-Ethylhexyl) trimellitate

Cat. No.: B1266294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and analytical methodologies related to 1-(2-Ethylhexyl) trimellitate. This
monoester of trimellitic acid is a significant metabolite of the widely used plasticizer tri-(2-
ethylhexyl) trimellitate (TEHTM).

Molecular Structure and Chemical Identity

1-(2-Ethylhexyl) trimellitate is a monoesterified form of 1,2,4-benzenetricarboxylic acid, also
known as trimellitic acid. In this compound, one of the carboxylic acid groups, specifically at the
1- or 2-position of the benzene ring, is esterified with a 2-ethylhexyl group. This leaves two free
carboxylic acid groups, which contribute to its chemical properties. The designation "1(or 2)-"
indicates the potential for positional isomerism, where the 2-ethylhexyl group can be attached
at either the 1 or 2 position of the trimellitic acid backbone[1].

Below is a diagram representing the molecular structure of 1-(2-Ethylhexyl) trimellitate.

Molecular structure of 1-(2-Ethylhexyl) trimellitate.

Physicochemical Data

The following table summarizes the key chemical identifiers and properties of 1-(2-Ethylhexyl)
trimellitate.
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Identifier Value Reference
Molecular Formula C17H2206 [1]
Molecular Weight 322.4 g/mol [1][2]

CAS Registry Number 68735-92-2 [1]
PubChem CID 111354 [1]

European Community (EC)
272-110-9 [1]
Number

BPAVWKYYIPGEQX-
InChl Key [2]
UHFFFAOYSA-N

Synthesis Protocol

A known method for the synthesis of 1(or 2)-(2-Ethylhexyl) trimellitate involves the direct
esterification of trimellitic acid anhydride with 2-ethylhexanol[2].

Materials:

o Trimellitic acid anhydride: 193 g (1 mol)
o 2-Ethylhexanol: 234 g (1.8 mol)

o Octylene glycol titanate: 0.2 g (catalyst)
Procedure:

o A one-liter round-bottom flask is charged with trimellitic acid anhydride, 2-ethylhexanol, and
octylene glycol titanate.

e The mixture is heated to 150°C with continuous stirring and under a nitrogen atmosphere.
The removal of water begins at this stage.

e Over a period of 4 hours, the temperature is gradually increased to 220°C.
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e The distillate is separated using a Vigreux column, maintaining a top temperature of 100-
105°C.

e The bath temperature is held until the top temperature drops below 80°C.

e The resulting product has an acid number of 150 + 10 mg KOH/g and contains
approximately 1.7 mol of 2-ethylhexanol per mol of trimellitic acid[2].

Metabolic Pathway

1-(2-Ethylhexyl) trimellitate is a primary metabolite of tri-(2-ethylhexyl) trimellitate (TEHTM), a
common plasticizer. In biological systems, TEHTM undergoes sequential hydrolysis, leading to
the formation of diester and subsequently monoester intermediates[1][3]. The metabolic
conversion of TEHTM is a critical aspect of its toxicological assessment.

The following diagram illustrates the metabolic pathway from TEHTM to its monoester
metabolites.

Tri-(2-ethylhexyl) trimellitate (TEHTM)

Hydrolysis

Di-(2-ethylhexyl) trimellitate (DEHTM)

Hydrolysis

1-(2-Ethylhexyl) trimellitate (1-MEHTM)
2-(2-Ethylhexyl) trimellitate (2-MEHTM)

Click to download full resolution via product page
Metabolic pathway of TEHTM.

Analytical Methodologies
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The detection and quantification of 1-(2-Ethylhexyl) trimellitate, often in the context of
biomonitoring for exposure to TEHTM, is typically performed using advanced analytical
techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

A validated method for the analysis of TEHTM metabolites in human urine utilizes solid-phase
extraction (SPE) followed by LC-MS/MSI4].

Sample Preparation (Urine):

e Urine samples are subjected to solid-phase extraction to concentrate the analytes and
remove interfering substances[4].

LC-MS/MS Analysis:

o Chromatography: Separation of the metabolites is achieved using a liquid chromatography
system. A common setup involves an Inertsil-C8 column (50 mm x 2.1 mm, 5 um) with an
isocratic mobile phase of acetonitrile and water (90:10, v/v) at a flow rate of 0.2 ml/min[5][6].

e Mass Spectrometry: Detection is carried out with a tandem mass spectrometer equipped
with a turbo ionspray ionization source operating in the positive ion mode[5][6]. This allows
for sensitive and selective quantification of the target analytes.

This methodology has been successfully applied to quantify various TEHTM metabolites,
including 1-mono-(2-ethylhexyl) trimellitate (1-MEHTM) and 2-mono-(2-ethylhexyl) trimellitate
(2-MEHTM)[4]. The validation of such methods is performed according to guidelines from
regulatory bodies like the European Medicines Agency (EMA)[4].

Applications and Relevance

While 1-(2-Ethylhexyl) trimellitate itself does not have direct industrial applications, its role as a
metabolite of TEHTM is of significant interest in toxicology and environmental science. TEHTM
is used as a plasticizer in a variety of products, including medical devices, PVC tubing, and
wire insulation, as an alternative to phthalate-based plasticizers[1][7]. Understanding the
formation, metabolism, and excretion of its metabolites is crucial for assessing human
exposure and potential health risks associated with TEHTM-containing products. Studies have
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shown that metabolites of TEHTM can be detected in urine, making them valuable biomarkers
of exposure[3][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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